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Compound of Interest

Compound Name: (R)-CE3F4

Cat. No.: B2854322 Get Quote

(R)-CE3F4, a potent and selective inhibitor of the exchange protein directly activated by cAMP

isoform 1 (Epac1), requires careful handling and disposal due to its potential hazards.[1] This

guide provides essential safety and logistical information, including step-by-step disposal

procedures, to ensure the safety of laboratory personnel and the protection of the environment.

I. Safety and Handling Precautions
Before handling (R)-CE3F4, it is crucial to review the Safety Data Sheet (SDS) provided by the

supplier. This compound should be considered hazardous.[2] General precautions include

avoiding ingestion, inhalation, and contact with skin and eyes.[2] In case of contact, wash the

affected area thoroughly.[2] Appropriate personal protective equipment (PPE), including gloves,

lab coats, and safety glasses, should be worn at all times.

II. Chemical and Physical Properties
A summary of the key properties of (R)-CE3F4 and its racemate, CE3F4, is provided in the

table below. This information is critical for understanding its behavior and potential interactions.
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Property (R)-CE3F4 CE3F4

Molecular Formula C₁₁H₁₀Br₂FNO C₁₁H₁₀Br₂FNO

Molecular Weight 351.0 g/mol 351.01 g/mol [3]

Appearance Crystalline solid[2] Crystalline solid[4]

Purity ≥98%[3] ≥98%[4]

Solubility
Soluble in DMSO and

ethanol[3]

Soluble in DMF (~30 mg/mL),

DMSO (~30 mg/mL), Ethanol

(~5 mg/mL)[4]

Storage Store at -20°C[3] Store at -20°C[4]

CAS Number 1593478-56-8[1] 143703-25-7[3]

III. Step-by-Step Disposal Procedure
As a brominated organic compound that is toxic to aquatic life, (R)-CE3F4 must be disposed of

as hazardous chemical waste.[5] Do not dispose of (R)-CE3F4 down the drain or in regular

trash. The following workflow outlines the mandatory procedure for its safe disposal.
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Step 1: Waste Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Disposal Request

Segregate (R)-CE3F4 waste
(solid & liquid) at the point of generation.

Use a dedicated, compatible, and
leak-proof hazardous waste container.

Label the container clearly:
'Hazardous Waste - (R)-CE3F4'

and list all components.

Properly
Contain

Store the sealed container in a
designated Satellite Accumulation Area (SAA).

Arrange for pickup by a
certified hazardous waste disposal service.

Click to download full resolution via product page

Figure 1. Workflow for the proper disposal of (R)-CE3F4 waste.

IV. Experimental Protocols
While this document focuses on disposal, it is important to note that (R)-CE3F4 is an

uncompetitive inhibitor of Epac1 activity.[4] For detailed experimental protocols involving (R)-
CE3F4, researchers should consult relevant publications that describe its use in specific

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b2854322?utm_src=pdf-body-img
https://www.benchchem.com/product/b2854322?utm_src=pdf-body
https://www.benchchem.com/product/b2854322?utm_src=pdf-body
https://clinmedjournals.org/articles/ijtra/international-journal-of-toxicology-and-risk-assessment-ijtra-9-054.php?jid=ijtra
https://www.benchchem.com/product/b2854322?utm_src=pdf-body
https://www.benchchem.com/product/b2854322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2854322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


assays, such as investigating its effects on Rap1 activation or its role in signaling pathways.[2]

[4]

By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of (R)-CE3F4, fostering a culture of safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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